Cas no 2503208-06-6 (1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate)

1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of complex piperidine derivatives. The compound features a sterically hindered tert-butyl ester group, which enhances stability and selectivity in subsequent reactions, while the methyl and ethyl substituents offer opportunities for further functionalization. Its well-defined structure makes it suitable for applications in pharmaceutical and agrochemical research, where precise molecular modifications are required. The dicarboxylate framework provides two reactive sites, enabling controlled stepwise transformations. This compound is typically handled under inert conditions to preserve its integrity, ensuring consistent performance in synthetic workflows.
1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate structure
2503208-06-6 structure
Product Name:1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate
CAS No:2503208-06-6
MF:C14H25NO4
MW:271.352604627609
CID:5656716
PubChem ID:156177060
Update Time:2025-08-05

1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27193554
    • 2503208-06-6
    • 1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate
    • SCHEMBL23121282
    • 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate
    • Inchi: 1S/C14H25NO4/c1-6-10-7-11(12(16)18-5)9-15(8-10)13(17)19-14(2,3)4/h10-11H,6-9H2,1-5H3
    • SMILES: O(C(C)(C)C)C(N1CC(C(=O)OC)CC(CC)C1)=O

Computed Properties

  • Exact Mass: 271.17835828g/mol
  • Monoisotopic Mass: 271.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.8Ų

1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27193554-0.05g
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate
2503208-06-6
0.05g
$888.0 2023-09-10
Enamine
EN300-27193554-0.1g
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate
2503208-06-6
0.1g
$930.0 2023-09-10
Enamine
EN300-27193554-0.25g
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate
2503208-06-6
0.25g
$972.0 2023-09-10
Enamine
EN300-27193554-0.5g
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate
2503208-06-6
0.5g
$1014.0 2023-09-10
Enamine
EN300-27193554-1.0g
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate
2503208-06-6
1g
$1057.0 2023-05-26
Enamine
EN300-27193554-2.5g
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate
2503208-06-6
2.5g
$2071.0 2023-09-10
Enamine
EN300-27193554-5.0g
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate
2503208-06-6
5g
$3065.0 2023-05-26
Enamine
EN300-27193554-10.0g
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate
2503208-06-6
10g
$4545.0 2023-05-26
Enamine
EN300-27193554-1g
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate
2503208-06-6
1g
$1057.0 2023-09-10
Enamine
EN300-27193554-5g
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate
2503208-06-6
5g
$3065.0 2023-09-10

1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate Related Literature

Additional information on 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate

Introduction to 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate (CAS No. 2503208-06-6)

1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2503208-06-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine derivative family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate, particularly its tertiary butyl and ethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis of 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate involves a series of carefully orchestrated chemical reactions that highlight the precision and expertise required in medicinal chemistry. The introduction of the tert-butyl group at the 1-position and the methyl group at the 3-position enhances the compound's stability and bioavailability, while the ethyl group at the 5-position influences its interactions with biological targets. These modifications are critical in optimizing pharmacokinetic profiles and ensuring target specificity.

In recent years, piperidine derivatives have been extensively studied for their potential in treating a wide range of diseases, including neurological disorders, cancer, and infectious diseases. The unique structural motif of 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate makes it an attractive candidate for further exploration in these areas. For instance, studies have shown that piperidine-based compounds can modulate neurotransmitter receptors, making them promising candidates for drugs targeting conditions such as depression, anxiety, and Parkinson's disease.

One of the most compelling aspects of 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By inhibiting specific kinases, compounds like 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate can disrupt abnormal signaling cascades and restore normal cellular function. Preliminary research indicates that this compound exhibits inhibitory activity against certain kinases, suggesting its utility in developing targeted therapies.

The pharmacological properties of 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate have been further investigated through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can effectively bind to the active sites of target proteins, thereby blocking their function. Additionally, in vitro assays have demonstrated its ability to modulate downstream signaling pathways associated with disease progression. These findings provide a strong foundation for further clinical development and therapeutic applications.

The synthesis and characterization of 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate also highlight advancements in synthetic methodologies that enable the efficient production of complex organic molecules. Modern techniques such as catalytic asymmetric synthesis and flow chemistry have significantly improved the scalability and purity of these compounds. These advancements are crucial for translating laboratory discoveries into viable drug candidates that can undergo rigorous preclinical and clinical testing.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate will play an increasingly important role in drug development. Their unique structural features and biological activities make them valuable tools for understanding disease pathways and designing novel treatments. The ongoing exploration of piperidine derivatives underscores the dynamic nature of pharmaceutical research and the constant pursuit of innovative solutions to global health challenges.

In conclusion,1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate (CAS No. 2503208-06-6) represents a significant advancement in medicinal chemistry with promising applications in therapeutic areas such as oncology and neurology. Its well-designed structure offers a balance between chemical stability and biological activity, making it a compelling candidate for further investigation. As scientific understanding progresses,this compound is poised to contribute to the development of next-generation pharmaceuticals that address unmet medical needs.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd